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Compound of Interest

Compound Name: Isobutylbenzene

Cat. No.: B155976

An In-depth Technical Guide to Isobutylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and safety protocols for isobutylbenzene. The information is curated for
professionals in research and development, with a focus on delivering precise, actionable data.

Introduction

Isobutylbenzene (IUPAC name: (2-Methylpropyl)benzene) is an aromatic hydrocarbon
consisting of a benzene ring substituted with an isobutyl group.[1][2] It is a colorless liquid with
a characteristic aromatic odor.[2][3] This compound serves as a crucial intermediate in various
industrial syntheses, most notably in the pharmaceutical sector for the production of the non-
steroidal anti-inflammatory drug (NSAID) Ibuprofen.[1][2][3] It is also utilized in the fragrance
industry.[1][3][4]

Chemical Structure and Identification

The structure of isobutylbenzene is fundamental to its chemical behavior. The presence of the
benzene ring and the branched alkyl chain dictates its reactivity and physical properties.

Caption: Chemical structure of Isobutylbenzene.

Table 1: Chemical Identifiers for Isobutylbenzene
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Identifier Value

CAS Number 538-93-2[3][5]

IUPAC Name (2-Methylpropyl)benzene[2][3]

Synonyms 2-Methyl-1-phenylpropane[5]

Molecular Formula CioH14[2][5]

Molecular Weight 134.22 g/mol [5]

SMILES CC(C)Cclccececlb]

InChl Key KXUHSQYYJYAXGZ-UHFFFAOYSA-NI[6]
EC Number 208-706-2

Physicochemical Properties

The physical and chemical properties of isobutylbenzene are well-documented and essential
for its handling, storage, and application in synthesis.

Table 2: Physical Properties of Isobutylbenzene

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://vinatiorganics.com/speciality-aromatics/iso-butyl-benzene-ibb-cas-538-93-2/
https://www.scbt.com/p/isobutylbenzene-538-93-2
https://en.wikipedia.org/wiki/Isobutylbenzene
https://vinatiorganics.com/speciality-aromatics/iso-butyl-benzene-ibb-cas-538-93-2/
https://www.scbt.com/p/isobutylbenzene-538-93-2
https://en.wikipedia.org/wiki/Isobutylbenzene
https://www.scbt.com/p/isobutylbenzene-538-93-2
https://www.scbt.com/p/isobutylbenzene-538-93-2
https://www.sigmaaldrich.com/HK/zh/product/aldrich/113166
https://www.sigmaaldrich.com/HK/zh/product/aldrich/113166
https://www.benchchem.com/product/b155976?utm_src=pdf-body
https://www.benchchem.com/product/b155976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH:

Foundational & Exploratory
Check Availability & Pricing

Property Value

Appearance Clear, colorless liquid[1][3]
Melting Point -51 °C[1][6]

Boiling Point 170 °C at 736 mmHg[1][6]
Density 0.853 g/mL at 25 °C[1][6]

Refractive Index (n20/D)

1.486[1][6]

Vapor Pressure

4.2 mmHg at 37.7 °C[6]

Flash Point

48.1 °C (closed cup)

Autoignition Temperature

427 °C (800.6 °F)[7]

Solubility

Insoluble in water; soluble in ethanol, ether,

benzene, and acetone[1][3]

Table 3: Spectroscopic Data Summary

Technique Key Features and Peaks
Spectrum shows characteristic peaks for the

1H NMR aromatic protons and the isobutyl group protons.
[81[°]
Provides data on the carbon skeleton,

13C NMR distinguishing between aromatic and aliphatic

carbons.

Mass Spectrometry (MS)

Molecular ion peak (M+) at m/z 134. Major
fragment ions at m/z 91 (tropylium ion) and 43
(isopropy! cation).[10][11][12]

Infrared (IR) Spectroscopy

Shows C-H stretching for aromatic and aliphatic
groups, and C=C stretching for the benzene
ring.[10][12]
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Experimental Protocols

The synthesis of isobutylbenzene can be achieved through several established methods.
Below are detailed protocols for two common laboratory-scale syntheses.

This method involves the reduction of a ketone to an alkane. It is a reliable method for
producing isobutylbenzene from isobutyrophenone.[13]

Materials:

 |sobutyrophenone

e Hydrazine hydrate

e Potassium hydroxide (or other strong base)

e Glycerol (as a sustainable solvent alternative)[13]
o Reflux apparatus

e Separatory funnel

« Distillation apparatus

Procedure:

Combine isobutyrophenone, hydrazine hydrate, and crushed potassium hydroxide in a
round-bottom flask equipped with a reflux condenser.

e Use glycerol as the solvent.[13]

o Heat the reaction mixture to reflux, typically between 149-155 °C, for a duration of three
hours.[1][13]

e Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

» After completion, allow the mixture to cool to room temperature.
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e Perform an aqueous workup: Pour the mixture into a separatory funnel, add water and an
organic solvent (e.qg., diethyl ether) to extract the product.

e Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.
* Remove the solvent under reduced pressure.

» Purify the crude isobutylbenzene by distillation to obtain a colorless oil. A yield of
approximately 51-55% can be expected.[1][13]

This protocol describes a modern cross-coupling approach using an iron catalyst.[13]
Materials:

e 1,3-Bis-(2,6-diisopropylphenyl)imidazolium chloride (NHC ligand)
¢ Iron(ll) chloride tetrahydrate (FeClz-4H20)

e Chlorobenzene

e |sobutylmagnesium chloride (2 M solution in THF)

e Anhydrous Tetrahydrofuran (THF)

e Pentane

e 1 M Hydrochloric acid (HCI)

e Schlenk line or glovebox for inert atmosphere

e Magnetic stir bars, vials, syringes

Procedure:

o Catalyst Preparation:

o Inavial (Vial 1) under an argon atmosphere, add 1,3-Bis-(2,6-
diisopropylphenyl)imidazolium chloride (0.1 mmol).[13]
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o In a separate vial (Vial 2) under argon, add FeClz:4H20 (0.05 mmol).[13]

o To Vial 2, add chlorobenzene (1 mmol) via syringe.[13]

» Reaction Setup:

o To Vial 1, add anhydrous THF (10.5 mL) followed by isobutylmagnesium chloride solution
(2.5 mL, 3 mmol) while stirring.[13]

o Heat Vial 1 in an oil bath at 70 °C for 10 minutes.[13]
e Coupling Reaction:

o Transfer the contents of Vial 1 to Vial 2 via syringe.

o Place Vial 2 in the 70 °C oil bath and stir for 3 hours.[13]
o Workup and Purification:

o Cool the reaction to room temperature.

o Pour the reaction mixture into a separatory funnel containing 15 mL of 1 M HCl and 15 mL
of pentane.[13]

o Separate the layers and wash the organic (pentane) layer with water (15 mL) and then
brine (15 mL).[13]

o Dry the organic layer over anhydrous sodium sulfate (Naz2S0Oa), filter, and remove the
solvent in vacuo.[13]

o Purify the resulting crude oil by distillation to yield isobutylbenzene as a colorless oil
(expected yield ~92%).[13]
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Caption: Workflow for Iron-Catalyzed Synthesis of Isobutylbenzene.
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Safety and Handling

Isobutylbenzene is a flammable liquid and requires careful handling to prevent ignition and
exposure.[2][7]

Table 4: GHS Hazard Information

Hazard Class GHS Pictogram Signal Word Hazard Statement
o _ H226: Flammable
Flammable Liquid GHSO02 Warning o
liquid and vapor[2][14]
H304: May be fatal if
Aspiration Hazard GHSO08 Danger swallowed and enters
airways[2][15]
. o i H315: Causes skin
Skin Irritation GHSO07 Warning S
irritation[2][14]
H319: Causes serious
Eye Irritation GHSO07 Warning S
eye irritation[2][14]
H410: Very toxic to
Aquatic Hazard GHSO09 Warning aquatic life with long

lasting effects

Handling and Storage Protocols:

o Ventilation: Use only in a well-ventilated area or outdoors.[15][16] Facilities should be
equipped with explosion-proof ventilation.[7]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. No
smoking.[7][15][16] Use non-sparking tools and take precautionary measures against static
discharge.[7][15][17]

o Personal Protective Equipment (PPE): Wear chemical splash goggles, appropriate protective
gloves, and protective clothing to prevent skin exposure.[7][14] In case of inadequate
ventilation, wear respiratory protection.[17]
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» Storage: Store in a cool, dry, well-ventilated area designated for flammable liquids.[7][15]
Keep containers tightly closed and sealed when not in use.[15][16] Ground and bond
containers during material transfer.[7]

o Spill Response: In case of a spill, absorb with an inert material (e.g., sand, vermiculite) and
place in a suitable container for disposal.[7][16] Prevent runoff into waterways.[7]

First Aid Measures:

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration and consult
a physician.[14][16]

» Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.[14]
[16]

» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[14][17]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician
immediately.[14][16]

This guide is intended for informational purposes for qualified professionals. Always consult the
most current Safety Data Sheet (SDS) before handling isobutylbenzene.[7][14][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.scbt.com/p/isobutylbenzene-538-93-2
https://www.sigmaaldrich.com/HK/zh/product/aldrich/113166
https://pim-resources.coleparmer.com/sds/83649.pdf
https://m.chemicalbook.com/SpectrumEN_538-93-2_1HNMR.htm
https://www.researchgate.net/publication/237863733_The_conformational_behavior_of_isobutylbenzene_in_CS2C6D12_solution_at_300_K
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutylbenzene
https://massbank.eu/MassBank/RecordDisplay?id=MSBNK-Fac_Eng_Univ_Tokyo-JP001540
https://edu.rsc.org/download?ac=13856
https://www.chemicalbook.com/synthesis/isobutylbenzene.htm
https://www.cdhfinechemical.com/images/product/msds/37_132925580_ISOBUTYLBENZENE-CASNO-538-93-2-MSDS.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR22170.pdf
https://www.chemicalbook.com/msds/isobutylbenzene.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-isoBUTYL-BENZENE-CASNO-538-93-2381C-EN.aspx
https://www.benchchem.com/product/b155976#isobutylbenzene-chemical-structure-and-properties
https://www.benchchem.com/product/b155976#isobutylbenzene-chemical-structure-and-properties
https://www.benchchem.com/product/b155976#isobutylbenzene-chemical-structure-and-properties
https://www.benchchem.com/product/b155976#isobutylbenzene-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b155976?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

